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This document provides a detailed overview of established and effective methodologies for the
investigation of protein-protein interactions involving the BUR1 kinase. BUR1, a cyclin-
dependent kinase in Saccharomyces cerevisiae, plays crucial roles in transcriptional
elongation, cell cycle progression, and telomere length regulation.[1][2][3] Understanding its
interaction network is vital for elucidating fundamental cellular processes and identifying
potential therapeutic targets.

The following sections detail the principles, applications, and step-by-step protocols for key
experimental techniques used to identify and characterize BUR1-interacting proteins and
substrates.

Co-Immunoprecipitation (Co-IP) for Identifying
Complex Partners
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Application Note: Co-immunoprecipitation (Co-IP) is a powerful and widely used technique to
identify in vivo protein-protein interactions under near-physiological conditions.[4][5] This
method involves using an antibody to specifically pull down a protein of interest (the "bait," e.g.,
BUR1), along with any proteins that are bound to it (the "prey"). The resulting complex is then
analyzed, typically by Western blotting or mass spectrometry, to identify the interacting
partners. This approach has been instrumental in demonstrating the association of BUR1 with
components of the transcription machinery, such as RNA polymerase II.

Experimental Protocol: Co-Immunoprecipitation

This protocol provides a general framework for performing Co-IP with BUR1 from yeast cell
lysates.

Materials:
e Yeast strain expressing epitope-tagged BURL1 (e.g., BUR1-HA, BUR1-FLAG).

» Lysis Buffer (e.g., RIPA buffer or a non-detergent, low-salt buffer for sensitive interactions).
Example: 50 mM HEPES pH 7.5, 150 mM NaCl, 1 mM EDTA, 0.1% Tween20, protease and
phosphatase inhibitor cocktails.

» Anti-epitope tag antibody (e.g., anti-HA).
» Protein A/G magnetic or agarose beads.
o Wash Buffer (typically the same as Lysis Buffer).
o Elution Buffer (e.g., 2x SDS-PAGE loading buffer).
» Pre-chilled PBS.
Procedure:
e Cell Lysis:
o Harvest yeast cells by centrifugation.

o Wash the cell pellet twice with ice-cold PBS.

© 2026 BenchChem. All rights reserved. 2/12 Tech Support


https://bitesizebio.com/19773/co-immunoprecipitation-protocol-guide/
https://www.protocols.io/view/protocol-for-immunoprecipitation-co-ip-3byl4w38vo5d/v1
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#methods-for-studying-bur1-protein-interactions-application-notes-and-protocols
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#methods-for-studying-bur1-protein-interactions-application-notes-and-protocols
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#methods-for-studying-bur1-protein-interactions-application-notes-and-protocols
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#methods-for-studying-bur1-protein-interactions-application-notes-and-protocols
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#methods-for-studying-bur1-protein-interactions-application-notes-and-protocols
https://www.benchchem.com/product/b1668064/docs?utm_src=pdf-body#methods-for-studying-bur1-protein-interactions-application-notes-and-protocols
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668064?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Resuspend the pellet in cold Lysis Buffer and lyse the cells (e.g., using glass bead
beating).

o Centrifuge the lysate at high speed (e.g., 14,000 x g) for 15 minutes at 4°C to pellet
cellular debris.

o Carefully transfer the supernatant (cleared lysate) to a new pre-chilled tube.

e Pre-Clearing (Optional but Recommended):

o Add Protein A/G beads to the cleared lysate and incubate with rotation for 1 hour at 4°C to
reduce non-specific binding.

o Pellet the beads by centrifugation and discard them, retaining the supernatant.
e Immunoprecipitation:
o Add the primary antibody specific to the BUR1 epitope tag to the pre-cleared lysate.

o Incubate with gentle rotation for 2-4 hours or overnight at 4°C to allow antibody-antigen
complexes to form.

o Add Protein A/G beads to the lysate-antibody mixture and incubate for another 1-2 hours
at 4°C to capture the immune complexes.

e Washing:
o Pellet the beads by centrifugation.

o Discard the supernatant and wash the beads 3-4 times with 1 mL of cold Wash Bulffer.
This step is critical to remove non-specifically bound proteins.

e Elution:
o After the final wash, remove all supernatant.

o Resuspend the beads in 2x SDS-PAGE loading buffer and boil for 5-10 minutes to elute
the bound proteins and denature them for analysis.
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o Pellet the beads, and the supernatant containing the bait and prey proteins is ready for
analysis by SDS-PAGE and Western blotting or mass spectrometry.

Mass Spectrometry (MS) for Interactome Profiling

Application Note: Mass spectrometry is an indispensable tool for the large-scale, unbiased
identification of protein interaction partners and post-translational modifications. When coupled
with affinity purification techniques like Co-IP, MS can reveal the entire "interactome™ of a bait
protein. This approach was successfully used to identify multiple serine/threonine residues on
the protein Sch9 that are directly phosphorylated by BUR1. The workflow involves
immunoprecipitating the BUR1 complex, separating the proteins, digesting them into peptides,
and analyzing the peptides by LC-MS/MS (Liquid Chromatography-Tandem Mass
Spectrometry).

Data Presentation: BUR1-Mediated Phosphorylation
Sites on Sch9

The following table summarizes the specific phosphorylation sites on the protein Sch9, a
known substrate of BUR1, as identified by in vitro kinase assays followed by mass
spectrometry analysis.
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Identified .
. Canonical CDK
Substrate Protein Phosphorylated . Reference
Motif (S/T-P) Match

Residues
Sch9 S560 No
Sch9 T568 No
Sch9 T570 No
Sch9 T574 No
Sch9 T575 No
Sch9 S709 No
Sch9 T710 No
Sch9 S711 No
Sch9 T721 No
Sch9 T723 Yes
Sch9 S726 Yes

Note: The identification of numerous non-canonical sites highlights BUR1's ability to
phosphorylate substrates that do not conform to the typical S/P or T/P motif.

Yeast Two-Hybrid (Y2H) Screening for Binary
Interactions

Application Note: The Yeast Two-Hybrid (Y2H) system is a genetic method used to discover
binary protein-protein interactions in vivo. The technique relies on the modular nature of
transcription factors, which typically have a DNA-binding domain (BD) and a transcriptional
activation domain (AD). In a Y2H screen, the BUR1 "bait" protein is fused to the BD, and a
library of potential "prey" proteins is fused to the AD. If the bait and prey proteins interact, the
BD and AD are brought into proximity, reconstituting a functional transcription factor and
activating reporter genes, which allows for cell growth on a selective medium. This method is
ideal for screening large libraries to find novel, direct interaction partners of BUR1.
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Experimental Protocol: Yeast Two-Hybrid Screening

Principle:
» Bait Plasmid: Encodes a fusion of the DNA-binding domain (BD) with BUR1.

e Prey Plasmid: A library of plasmids, each encoding a fusion of the activation domain (AD)
with a different potential interacting protein.

e Reporter Yeast Strain: Contains reporter genes (e.g., HIS3, ADE2, lacZ) downstream of a
promoter recognized by the BD.

Procedure:

Transformation: Co-transform the reporter yeast strain with the BUR1-BD "bait" plasmid and
the "prey" AD-library plasmids.

o Selection for Plasmids: Plate the transformed yeast on a medium lacking the nutrients
required to select for the presence of both bait and prey plasmids (e.g., SD/-Trp/-Leu).

o Selection for Interaction: Replica-plate the colonies onto a selective medium that also lacks
the nutrient produced by the reporter gene (e.g., SD/-Trp/-Leu/-His). Only yeast cells where
the bait and prey proteins interact will activate the reporter and grow.

o Confirmation and Identification:
o Isolate the prey plasmids from the positive colonies.
o Sequence the prey plasmid to identify the gene encoding the interacting protein.

o Perform control experiments (e.g., re-transformation, testing for self-activation) to
eliminate false positives.

In Vitro Kinase Assay for Substrate Validation

Application Note: An in vitro kinase assay is a biochemical method used to determine if a
protein is a direct substrate of a specific kinase. This technique is essential for validating
putative interactors identified through methods like Y2H or MS and for confirming direct
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enzymatic activity. In the context of BUR1, these assays have been used to demonstrate its

direct phosphorylation of substrates like the C-terminal domain (CTD) of RNA Polymerase I

and Sch9. The assay typically involves incubating purified, active BUR1 kinase with a purified

substrate protein in the presence of ATP, often radioactively labeled ([y-32P]ATP), to detect

phosphate transfer.

Experimental Protocol: In Vitro Kinase Assay

Materials:

Purified active BUR1/BUR2 complex (can be immunoprecipitated from yeast or
recombinantly expressed).

Purified substrate protein (e.g., recombinant GST-Sch9).

Kinase Buffer (e.g., 20 mM Tris-HCI pH 7.4, 150 mM NacCl, 10 mM MgClz, 1 mM DTT).
[y-32P]ATP.

ATP solution.

SDS-PAGE loading buffer.

Procedure:

Reaction Setup: In a microcentrifuge tube on ice, combine the purified BUR1/BUR2 kinase,
the purified substrate protein, and the Kinase Buffer.

Initiate Reaction: Start the phosphorylation reaction by adding [y-32P]ATP (to a final
concentration typically in the micromolar range).

Incubation: Incubate the reaction mixture at 30°C for a set time (e.g., 30 minutes).

Terminate Reaction: Stop the reaction by adding SDS-PAGE loading buffer and heating the
sample at 95°C for 5 minutes.

Analysis:
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o Separate the reaction products by SDS-PAGE.

o Dry the gel and expose it to X-ray film or a phosphorimager screen (autoradiography) to
detect the radiolabeled, phosphorylated substrate. A band corresponding to the molecular
weight of the substrate indicates direct phosphorylation by BURL1.

Visualizations: Workflows and Pathways

The following diagrams illustrate key experimental workflows and signaling pathways relevant
to the study of BUR1.
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Caption: General workflow for identifying and validating BUR1 protein interactions.
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Caption: BUR1 and TORC1 signaling converge on Sch9 to regulate cell cycle.
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Caption: Workflow for Co-IP followed by Mass Spectrometry (MS) analysis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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